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Compound Name: TRK-380

Cat. No.: B1191862

Audience: Researchers, scientists, and drug development professionals.
Introduction

TRK-380 is a novel, potent, and selective pan-tropomyosin receptor kinase (pan-Trk) inhibitor
targeting TrkA, TrkB, and TrkC. Dysregulation of the Trk signaling pathway, often through NTRK
gene fusions, is a key driver in various adult and pediatric solid tumors.[1] The development of
TRK-380 as a targeted therapy requires robust and reliable analytical methods for its
guantification in biological matrices. This document provides detailed protocols for the
guantification of TRK-380 in human plasma using High-Performance Liquid Chromatography
with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry
(LC-MS/MS), supporting pharmacokinetic, toxicokinetic, and clinical studies.

Signaling Pathway

Tropomyosin receptor kinases (Trks) are a family of receptor tyrosine kinases that are activated
by neurotrophins.[2] This activation leads to receptor dimerization and autophosphorylation,
initiating downstream signaling cascades such as the Ras/MAPK and PI3K/AKT pathways,
which are crucial for cell survival, proliferation, and differentiation.[3][4][5] TRK-380 inhibits the
kinase activity of Trk receptors, thereby blocking these downstream signals in cancer cells with
aberrant Trk activation.
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Start:
Human Plasma Sample (50 pL)

Add 200 pL IS in
Acetonitrile

'

Vortex
(5 min)

'

Centrifuge
(12,000 x g, 10 min)

'

Transfer Supernatant
(150 pL)

Inject 5 pL into
LC-MS/MS

End:
Data Acquisition
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Start: Need to Quantify TRK-380

Expected Concentration
< 200 ng/mL?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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